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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 2-(1-Amino-2-ethylbutyl)thiophene and the Broader Class of 2-Aminothiophenes in Drug Discovery

Disclaimer: This technical guide addresses the chemical compound with CAS number 1193387-61-9, identified as 2-ethyl-1-thiophen-2-ylbutan-1-amine. It is important to note that publicly available scientific literature and...

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: This technical guide addresses the chemical compound with CAS number 1193387-61-9, identified as 2-ethyl-1-thiophen-2-ylbutan-1-amine. It is important to note that publicly available scientific literature and detailed experimental data for this specific molecule are scarce. Therefore, this guide provides a comprehensive technical overview of the broader and well-researched class of 2-aminothiophenes, to which this compound belongs. The principles, synthesis, and applications discussed herein are foundational to understanding the potential characteristics and scientific context of 2-(1-Amino-2-ethylbutyl)thiophene.

Introduction: The Significance of the 2-Aminothiophene Scaffold

The thiophene ring is a five-membered aromatic heterocycle containing a sulfur atom, which is considered a "privileged scaffold" in medicinal chemistry.[1][2] Its derivatives are integral to a wide array of pharmaceuticals and biologically active compounds.[2][3] The 2-aminothiophene moiety, in particular, serves as a crucial building block, or synthon, for the synthesis of more complex molecules with diverse pharmacological activities.[4] These compounds have garnered significant attention due to their wide spectrum of biological properties, including antimicrobial, anti-inflammatory, analgesic, antioxidant, and antitumor activities.[3]

The compound 2-(1-Amino-2-ethylbutyl)thiophene (CAS 1193387-61-9) is a specific derivative within this class. While detailed studies on this particular molecule are not widely published, its structure suggests potential applications in drug discovery, leveraging the established versatility of the 2-aminothiophene core. This guide will delve into the fundamental chemistry, synthesis, and applications of 2-aminothiophenes, providing a robust framework for researchers and drug development professionals.

Chemical and Physicochemical Properties of 2-Aminothiophenes

The 2-aminothiophene scaffold is characterized by a thiophene ring with an amino group at the C2 position. This arrangement confers unique electronic properties that are advantageous for drug design. The sulfur atom in the thiophene ring has lone pairs of electrons that contribute to the aromatic system, and its size and electronegativity make the thiophene ring a bioisostere of a phenyl ring.[5] This means it can often substitute a benzene ring in a drug molecule without losing biological activity, while potentially improving properties like solubility and metabolism.

While experimental data for 2-(1-Amino-2-ethylbutyl)thiophene is limited, computational predictions provide some insight into its likely physicochemical properties. A summary of these predicted properties is presented in the table below.

PropertyPredicted Value for 2-(1-Amino-2-ethylbutyl)thiopheneGeneral Characteristics of 2-Aminothiophenes
Molecular Formula C₁₀H₁₇NSVariable
Molecular Weight 183.32 g/mol Generally low to moderate molecular weight
XLogP3 3.2Generally lipophilic, with LogP values varying based on substitution
Hydrogen Bond Donors 1Typically 1 or 2, depending on N-substitution
Hydrogen Bond Acceptors 1Typically 1 or 2
Rotatable Bond Count 4Variable, influencing conformational flexibility
Topological Polar Surface Area 26.0 ŲModerate, influencing membrane permeability
Formal Charge 0Typically neutral, but can be protonated to form salts

Data for 2-(1-Amino-2-ethylbutyl)thiophene are computationally predicted. Source: PubChem.

Synthesis of 2-Aminothiophenes: The Gewald Reaction

The most prominent and versatile method for synthesizing polysubstituted 2-aminothiophenes is the Gewald reaction.[6][7] This one-pot, multi-component reaction involves the condensation of a ketone or aldehyde with an α-cyanoester (or other activated nitrile) and elemental sulfur in the presence of a base.[7]

Mechanism of the Gewald Reaction

The mechanism of the Gewald reaction has been a subject of study and is understood to proceed through several key steps.[7][8]

  • Knoevenagel Condensation: The reaction initiates with a base-catalyzed Knoevenagel condensation between the carbonyl compound and the activated nitrile to form an α,β-unsaturated nitrile intermediate.[7][8]

  • Sulfur Addition: The α,β-unsaturated nitrile then reacts with elemental sulfur. The precise mechanism of sulfur addition is complex and can involve the formation of polysulfide intermediates.[8][9]

  • Cyclization and Tautomerization: The sulfurated intermediate undergoes intramolecular cyclization, followed by tautomerization to yield the final, stable 2-aminothiophene product.[7]

Gewald_Reaction reagents Ketone/Aldehyde + α-Cyanoester + Elemental Sulfur (S₈) + Base knoevenagel Knoevenagel Condensation reagents->knoevenagel Step 1 intermediate α,β-Unsaturated Nitrile Intermediate knoevenagel->intermediate sulfur_addition Sulfur Addition intermediate->sulfur_addition Step 2 sulfur_intermediate Sulfurated Intermediate sulfur_addition->sulfur_intermediate cyclization Intramolecular Cyclization sulfur_intermediate->cyclization Step 3 tautomerization Tautomerization cyclization->tautomerization Step 4 product 2-Aminothiophene Product tautomerization->product Biological_Activities cluster_activities Biological Activities core 2-Aminothiophene Scaffold anticancer Anticancer core->anticancer antimicrobial Antimicrobial core->antimicrobial anti_inflammatory Anti-inflammatory core->anti_inflammatory antiviral Antiviral core->antiviral antiprotozoal Antiprotozoal core->antiprotozoal cns_activity CNS Activity core->cns_activity Analytical_Workflow cluster_0 cluster_1 start Synthesized Crude Product purification Purification (e.g., Column Chromatography) start->purification purity_assessment Purity Assessment (HPLC, LC-MS) purification->purity_assessment structural_elucidation Structural Elucidation purity_assessment->structural_elucidation final_product Characterized Pure Compound nmr NMR Spectroscopy (¹H, ¹³C, 2D) structural_elucidation->nmr ms Mass Spectrometry (HRMS) structural_elucidation->ms ftir FT-IR Spectroscopy structural_elucidation->ftir

Sources

Protocols & Analytical Methods

Method

Synthesis of 2-(1-Amino-2-ethylbutyl)thiophene via Reductive Amination: An Application Note and Protocol

Introduction Thiophene derivatives are a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous pharmacologically active compounds. The introduction of amino functionalities to t...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Thiophene derivatives are a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous pharmacologically active compounds. The introduction of amino functionalities to the thiophene scaffold is a critical step in the synthesis of many drug candidates, imparting desirable physicochemical and biological properties.[1] This application note provides a comprehensive guide to the synthesis of a novel secondary amine, 2-(1-Amino-2-ethylbutyl)thiophene, via a one-pot reductive amination protocol.

Reductive amination is a highly efficient and widely used method for the formation of carbon-nitrogen bonds.[2] This powerful transformation involves the reaction of a carbonyl compound with an amine to form an intermediate imine or iminium ion, which is then reduced in situ to the corresponding amine.[3] The choice of a mild and selective reducing agent is paramount to the success of this reaction, minimizing side reactions and maximizing yield.[4] For this synthesis, we employ sodium triacetoxyborohydride (NaBH(OAc)₃), a reagent renowned for its high chemoselectivity in reducing iminium ions in the presence of less reactive carbonyl groups.[5][6]

This document is intended for researchers, scientists, and drug development professionals. It offers a detailed exploration of the reaction mechanism, a step-by-step experimental protocol, safety guidelines, and methods for the purification and characterization of the final product.

Reaction Mechanism: The Pathway to a Secondary Amine

The synthesis of 2-(1-Amino-2-ethylbutyl)thiophene from 2-acetylthiophene and 2-ethylbutylamine is a classic example of reductive amination. The reaction proceeds through two key stages within a single reaction vessel:

  • Imine Formation: The process begins with the nucleophilic attack of the primary amine (2-ethylbutylamine) on the carbonyl carbon of the ketone (2-acetylthiophene). This is typically catalyzed by a weak acid, which protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic. The resulting hemiaminal intermediate then undergoes dehydration to form a protonated imine, also known as an iminium ion. The formation of the iminium ion is a crucial equilibrium step.

  • Reduction: Sodium triacetoxyborohydride, a mild hydride donor, selectively reduces the electrophilic iminium ion. The steric bulk and electron-withdrawing acetate groups of NaBH(OAc)₃ make it less reactive towards the starting ketone, thereby preventing the formation of the corresponding alcohol as a significant byproduct.[4] The hydride transfer to the iminium carbon results in the formation of the desired secondary amine, 2-(1-Amino-2-ethylbutyl)thiophene.

Reductive_Amination cluster_caption Fig. 1: Reductive Amination Workflow ketone 2-Acetylthiophene iminium Iminium Ion Intermediate ketone->iminium + Amine - H₂O amine 2-Ethylbutylamine amine->iminium reagent NaBH(OAc)₃ product 2-(1-Amino-2-ethylbutyl)thiophene reagent->product iminium->product + [H⁻] from NaBH(OAc)₃

Caption: Simplified workflow for the synthesis of 2-(1-Amino-2-ethylbutyl)thiophene.

Materials and Methods

Reagents and Solvents
Reagent/SolventFormulaM.W. ( g/mol )SupplierPurity
2-AcetylthiopheneC₆H₆OS126.18Sigma-Aldrich99%
2-EthylbutylamineC₆H₁₅N101.19Alfa Aesar98%
Sodium TriacetoxyborohydrideC₆H₁₀BNaO₆211.94Acros Organics97%
1,2-Dichloroethane (DCE)C₂H₄Cl₂98.96Fisher ScientificAnhydrous, 99.8%
Acetic Acid (Glacial)CH₃COOH60.05J.T. Baker99.7%
Saturated Sodium BicarbonateNaHCO₃84.01EMD MilliporeACS Grade
Anhydrous Magnesium SulfateMgSO₄120.37VWRReagent Grade
Dichloromethane (DCM)CH₂Cl₂84.93MacronHPLC Grade
Ethyl AcetateC₄H₈O₂88.11AvantorHPLC Grade
HexanesC₆H₁₄86.18BDHHPLC Grade
Safety Precautions
  • 2-Acetylthiophene: Harmful if swallowed or in contact with skin.[7][8] Causes skin irritation. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[9][10]

  • 2-Ethylbutylamine: Flammable liquid and vapor.[11] Harmful if swallowed and toxic in contact with skin or if inhaled.[11] Causes severe skin burns and eye damage.[11] Handle in a well-ventilated fume hood.

  • Sodium Triacetoxyborohydride: In contact with water, releases flammable gases.[12][13] Causes serious eye damage and skin irritation.[14][15] Handle under an inert atmosphere and avoid contact with moisture.[16]

  • 1,2-Dichloroethane (DCE): Carcinogen. Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Handle only in a certified chemical fume hood with appropriate PPE.

Always consult the Safety Data Sheet (SDS) for each chemical before use. [1][7][8][9][10][13][14][15][16]

Experimental Protocol

One-Pot Synthesis of 2-(1-Amino-2-ethylbutyl)thiophene
  • Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-acetylthiophene (1.26 g, 10.0 mmol, 1.0 equiv.).

  • Addition of Reactants: Add anhydrous 1,2-dichloroethane (40 mL) to the flask. Stir the solution until the 2-acetylthiophene is fully dissolved. Add 2-ethylbutylamine (1.11 g, 11.0 mmol, 1.1 equiv.) dropwise to the stirred solution at room temperature.

  • Acid Catalyst: Add glacial acetic acid (0.60 g, 10.0 mmol, 1.0 equiv.) to the reaction mixture. Stir the mixture at room temperature for 30 minutes to facilitate the formation of the iminium ion intermediate.

  • Reduction: Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol, 1.5 equiv.) portion-wise over 10 minutes. Note: The addition may cause a slight exotherm.

  • Reaction Monitoring: Stir the reaction mixture at room temperature under a nitrogen atmosphere. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

  • Workup: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL). Stir vigorously until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 30 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

protocol_flowchart start Start setup 1. Add 2-acetylthiophene to a dry flask with DCE start->setup add_amine 2. Add 2-ethylbutylamine and acetic acid setup->add_amine stir_imine 3. Stir for 30 min at RT (Imine formation) add_amine->stir_imine add_reductant 4. Add NaBH(OAc)₃ portion-wise stir_imine->add_reductant react 5. Stir at RT for 12-24h (Monitor by TLC/GC-MS) add_reductant->react quench 6. Quench with sat. NaHCO₃ react->quench extract 7. Extract with DCM quench->extract dry_concentrate 8. Dry and concentrate extract->dry_concentrate purify 9. Purify by column chromatography dry_concentrate->purify end End: Pure Product purify->end

Caption: Step-by-step experimental workflow for the synthesis.

Purification

The crude product can be purified by flash column chromatography on silica gel.

  • Column Preparation: Pack a silica gel column using a slurry of silica in hexanes.

  • Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Load the dried silica onto the column.

  • Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate). The polarity of the eluent may need to be adjusted based on TLC analysis.

  • Fraction Collection: Collect fractions and analyze by TLC. Combine the fractions containing the pure product and concentrate under reduced pressure to afford 2-(1-Amino-2-ethylbutyl)thiophene as a pale yellow oil.

Characterization

The structure and purity of the synthesized 2-(1-Amino-2-ethylbutyl)thiophene can be confirmed by standard analytical techniques.

Predicted Analytical Data
TechniqueExpected Results
¹H NMR Chemical shifts for thiophene protons, aliphatic protons of the ethyl and butyl groups, and the N-H proton. The methine proton adjacent to the nitrogen and thiophene ring will likely appear as a multiplet.
¹³C NMR Peaks corresponding to the carbon atoms of the thiophene ring and the aliphatic side chain.
GC-MS A molecular ion peak (M⁺) corresponding to the molecular weight of the product (C₁₂H₂₁NS, M.W. = 211.37). Fragmentation patterns typical of secondary amines, including alpha-cleavage.[17]
FT-IR Characteristic absorption bands for N-H stretching, C-H stretching (aliphatic and aromatic), and C-S stretching of the thiophene ring.

Note: Precise NMR chemical shifts can be predicted using computational methods for higher accuracy.[18][19][20]

Troubleshooting

IssuePossible CauseSuggested Solution
Low Yield Incomplete reaction.Extend the reaction time. Ensure all reagents are anhydrous.
Decomposition of the product during workup.Use a milder base for quenching or perform the workup at a lower temperature.
Formation of Alcohol Byproduct Non-selective reduction.Ensure the quality of the sodium triacetoxyborohydride. Add the reducing agent slowly at a lower temperature.
Difficulty in Purification Product co-elutes with starting materials or byproducts.Optimize the solvent system for column chromatography. Consider derivatization for easier separation.

Conclusion

This application note details a robust and efficient method for the synthesis of 2-(1-Amino-2-ethylbutyl)thiophene via a one-pot reductive amination. The use of sodium triacetoxyborohydride as a mild and selective reducing agent ensures a high-yielding reaction with a straightforward workup and purification procedure. This protocol provides a valuable tool for medicinal chemists and drug development professionals for the synthesis of novel thiophene-based secondary amines, enabling further exploration of their therapeutic potential.

References

  • Cole-Parmer. (n.d.). Material Safety Data Sheet - Sodium triacetoxyborohydride. Retrieved from [Link]

  • Loba Chemie. (2025). 2-ACETYLTHIOPHENE FOR SYNTHESIS - Safety Data Sheet. Retrieved from [Link]

  • MDPI. (2025). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

  • PubChem. (n.d.). 2-Ethyl butylamine. Retrieved from [Link]

  • Myers, A. G. (n.d.). Reductive Amination. Harvard University. Retrieved from [Link]

  • CABI Digital Library. (n.d.). Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. Retrieved from [Link]

  • PMC. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Retrieved from [Link]

  • University of Alberta. (n.d.). Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. Retrieved from [Link]

  • Royal Society of Chemistry. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

  • ACS Publications. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Retrieved from [Link]

  • NIST. (n.d.). 2-Ethylbutylamine. Retrieved from [Link]

  • Wiley Online Library. (2025). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Retrieved from [Link]

  • PubChem. (n.d.). N-ethyl-N,2-dimethylbutan-2-amine. Retrieved from [Link]

  • MDPI. (n.d.). DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking. Retrieved from [Link]

  • Taylor & Francis eBooks. (2014). Reductive Amination Methodology for Synthesis of Primary Amines from Unprotected Synthons. Retrieved from [Link]

  • ResearchGate. (2025). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Retrieved from [Link]

  • Wiley Science Solutions. (n.d.). KnowItAll Informatics Training - NMR Predictions. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis and Reactivity of 2-Acetylthiophenes Derivatives. Retrieved from [Link]

  • NIST. (n.d.). 2-Ethylbutylamine. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 6.5: Amine Fragmentation. Retrieved from [Link]

  • eGyanKosh. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

Sources

Application

Procedure for resolution of racemic 2-(1-Amino-2-ethylbutyl)thiophene

Application Note: Process Development for the Resolution of Racemic 2-(1-Amino-2-ethylbutyl)thiophene Abstract This application note details the protocol for the optical resolution of racemic 2-(1-Amino-2-ethylbutyl)thio...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Process Development for the Resolution of Racemic 2-(1-Amino-2-ethylbutyl)thiophene

Abstract

This application note details the protocol for the optical resolution of racemic 2-(1-Amino-2-ethylbutyl)thiophene , a sterically hindered ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">


-chiral amine often utilized as a bioisostere in pharmaceutical intermediates.[1] Due to the steric bulk of the 2-ethylbutyl moiety adjacent to the amine center, standard enzymatic resolutions may exhibit slow kinetics.[1] Therefore, this guide prioritizes a Classical Diastereomeric Salt Resolution  (crystallization) as the primary robust method, with Enzymatic Kinetic Resolution  presented as a secondary high-specificity alternative.

Introduction & Compound Analysis

The target compound, 2-(1-Amino-2-ethylbutyl)thiophene , features a thiophene ring attached to a chiral methanamine center.[1] The "2-ethylbutyl" side chain (


) imparts significant lipophilicity and steric hindrance.
  • Chiral Center: C1 (Alpha to the thiophene ring).

  • Challenge: The bulky alkyl group can interfere with the formation of tight crystal lattices in salt resolution and impede the active site approach in enzymatic catalysis.[1]

  • Objective: Isolation of the (

    
    )- or (
    
    
    
    )-enantiomer with >98% enantiomeric excess (ee).

Pre-requisites & Safety

Materials:

  • Racemic Substrate: 2-(1-Amino-2-ethylbutyl)thiophene (Assumed purity >95%).[1]

  • Resolving Agents:

    • (

      
      )-L-Tartaric acid and (
      
      
      
      )-D-Tartaric acid.[1]
    • (

      
      )-(+)-Mandelic acid (Preferred for aromatic amines).[1]
      
    • (

      
      )-(-)-Mandelic acid.[1]
      
  • Solvents: Ethanol (absolute), Methanol, Isopropanol (IPA), Methyl tert-butyl ether (MTBE), Ethyl Acetate.[2]

  • Bases: NaOH (1M), NaHCOngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    
    .
    

Safety Note: Thiophene derivatives can be potent skin irritants and may possess unpleasant sulfurous odors.[1] All operations must be conducted in a fume hood.[1] Use nitrile gloves and eye protection.[1]

Protocol A: Classical Diastereomeric Salt Resolution

This is the "Gold Standard" for scaling up chiral amines. The principle relies on the solubility difference between the diastereomeric salts formed by the reaction of the racemic amine with a chiral acid.[1]

Phase 1: Resolving Agent Screening (The "Dutch" Method)

Before scale-up, perform a micro-screen to identify the optimal acid/solvent combination.

Screening Protocol:

  • Prepare 0.1 mmol of racemic amine in 4 vials.

  • Add 0.1 mmol of the following resolving agents (1:1 equivalent) dissolved in minimal hot Ethanol:

    • Vial A: L-Tartaric Acid[1]

    • Vial B: D-Tartaric Acid[1]

    • Vial C: (S)-Mandelic Acid[1]

    • Vial D: (R)-Mandelic Acid[1]

  • Heat to reflux to dissolve, then allow to cool slowly to RT over 4 hours.

  • Observation:

    • Crystals formed? Harvest and check ee via HPLC.[1][3][4]

    • Oil formed? Re-heat and add co-solvent (e.g., MTBE) or scratch with a glass rod.[2]

    • No solid? Concentrate solvent.[1]

Expert Insight: For thiophene-based amines, Mandelic Acid often yields better crystalline salts than Tartaric acid due to


-

stacking interactions between the thiophene ring and the phenyl ring of Mandelic acid [1].[1]
Phase 2: Scale-Up Procedure (Example using (S)-Mandelic Acid)

Step 1: Salt Formation

  • Dissolve 10.0 g (approx. 54 mmol) of racemic 2-(1-Amino-2-ethylbutyl)thiophene in 50 mL of Ethanol (5 volumes) at 60°C.

  • In a separate flask, dissolve 8.2 g (54 mmol) of (

    
    )-(+)-Mandelic acid in 30 mL of hot Ethanol .
    
  • Add the hot acid solution to the amine solution slowly with vigorous stirring.

  • Maintain temperature at 60°C for 15 minutes, then turn off heat.

  • Allow the mixture to cool to room temperature (20-25°C) slowly over 6-8 hours (insulate the flask if necessary to slow cooling).

    • Critical Control Point: Rapid cooling traps the unwanted diastereomer, lowering optical purity.[2]

Step 2: Fractional Crystallization

  • Filter the resulting crystals via vacuum filtration.[1]

  • Wash: Wash the cake with cold Ethanol/MTBE (1:1) to remove mother liquor.

  • Recrystallization (The Purification Loop):

    • Take a small sample of the wet cake, neutralize (see Step 3), and check ee via HPLC.[2]

    • If ee < 95%, recrystallize the entire cake: Dissolve in minimal boiling Ethanol, cool, and filter again.[2]

    • Typical Yield: 30-40% (theoretical max is 50% for one enantiomer).[1]

Step 3: Salt Cracking (Liberation of Free Base)

  • Suspend the purified salt in 50 mL of Water .

  • Add 1M NaOH dropwise until pH > 12. The solution will become cloudy as the free amine separates.[1]

  • Extract with Dichloromethane (DCM) (

    
     mL).
    
  • Dry combined organics over Na

    
    SO
    
    
    
    , filter, and concentrate in vacuo.
  • Result: Optically pure 2-(1-Amino-2-ethylbutyl)thiophene.

Protocol B: Enzymatic Kinetic Resolution (Alternative)

If the chemical resolution fails or yields are low, use Lipase-catalyzed acylation.[1] This method relies on the enzyme acetylating only one enantiomer (usually the


-isomer) while leaving the 

-isomer as a free amine.[1]

Workflow:

  • Enzyme: Candida antarctica Lipase B (CAL-B, immobilized, e.g., Novozym 435).[2]

  • Acyl Donor: Ethyl Acetate (acts as both solvent and reactant) or Isopropyl Acetate.

  • Procedure:

    • Dissolve 1.0 g of racemic amine in 10 mL Ethyl Acetate.

    • Add 100 mg of CAL-B beads.[1]

    • Shake at 30-40°C.

    • Monitor: Check HPLC every 2 hours. Stop when conversion reaches exactly 50%.

  • Work-up:

    • Filter off enzyme.[1]

    • The solution contains (S)-Amine (unreacted) and (R)-Amide (reacted).

    • Separation: Acidify with 1M HCl. The (S)-Amine moves to the aqueous layer; the (R)-Amide stays in the organic layer.[1]

    • Basify the aqueous layer to recover the (S)-Amine.[1]

    • Hydrolyze the (R)-Amide (using NaOH/EtOH) to recover the (R)-Amine.[1]

Visualization & Logic

Workflow Diagram: Classical Resolution

ResolutionWorkflow Racemate Racemic 2-(1-Amino-2-ethylbutyl)thiophene SaltForm Add (S)-Mandelic Acid (Solvent: EtOH) Racemate->SaltForm Crystallize Slow Cooling & Crystallization SaltForm->Crystallize Filter Filtration Crystallize->Filter Solid Solid Cake (Diastereomeric Salt) Filter->Solid Liquor Mother Liquor (Enriched in Opposite Enantiomer) Filter->Liquor CheckEE HPLC Analysis (ee > 98%?) Solid->CheckEE Recryst Recrystallize (Boiling EtOH) CheckEE->Recryst No (<98%) Crack Salt Cracking (NaOH / Extraction) CheckEE->Crack Yes (>98%) Recryst->Crystallize Final Pure Enantiomer Crack->Final

Caption: Figure 1. Iterative workflow for the diastereomeric salt resolution of thiophene amines.

Data Summary: Solvent & Agent Screening Matrix (Hypothetical)
Resolving AgentSolvent SystemCrystallization BehaviorPredicted Outcome
L-Tartaric Acid Ethanol (99%)Gummy oil / Slow solidDifficult purification
L-Tartaric Acid MeOH : Water (9:[1]1)Fine powderModerate yield, low ee
(S)-Mandelic Acid Ethanol (Abs) Large Prisms High Yield, High ee
(S)-Mandelic Acid IPARapid precipitationLow ee (trapping)
Dibenzoyl-Tartaric AcetoneNo solidSolubility too high

Analytical Protocol (HPLC)

To validate the resolution, a specific Chiral HPLC method is required.[2]

  • Column: Daicel Chiralcel OD-H or Chiralpak AD-H (Amylose/Cellulose based).[1]

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

    • Note: Diethylamine (DEA) is crucial to suppress peak tailing of the basic amine [2].

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV @ 235 nm (Thiophene absorption max).

  • Sample Prep: Dissolve 1 mg of free amine in 1 mL Mobile Phase.

References

  • Kozma, D. (2001).[2] CRC Handbook of Optical Resolution via Diastereomeric Salt Formation. CRC Press.[1] [2]

  • Okamoto, Y., & Ikai, T. (2008).[2] Chiral HPLC for efficient resolution of enantiomers.[1][3][4][5] Chemical Society Reviews, 37(12), 2593-2608.[2]

  • Ghanem, A. (2007).[2] Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds. Tetrahedron, 63(8), 1721-1754.[2]

  • Sigma-Aldrich. (n.d.).[1] 1-(2-Thienyl)ethylamine (Analogous Protocol Reference).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Hygroscopic Amine Salts

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Subject: Removal of Residual Solvents from Hygroscopic Amine Salts Introduction: The "Wet Salt" Paradox Welcome. You are likely here beca...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Subject: Removal of Residual Solvents from Hygroscopic Amine Salts

Introduction: The "Wet Salt" Paradox

Welcome. You are likely here because your amine salt—intended to be a pristine, free-flowing powder—is currently a sticky gum, a deliquescent oil, or a solid that persistently fails residual solvent analysis (NMR/GC).

Hygroscopic amine salts present a unique thermodynamic challenge. The strong ionic interactions that make them stable salts also create high lattice energy barriers that can trap solvent molecules (solvates). Simultaneously, their hygroscopicity means they aggressively scavenge atmospheric moisture, which depresses their glass transition temperature (


), causing them to "oil out" rather than crystallize.

This guide moves beyond basic drying. We utilize azeotropic displacement , lattice substitution , and thermodynamic control to break these solvates.

Module 1: Diagnostic Triage

Before selecting a protocol, characterize the nature of the solvent entrapment.

Q: Is my solvent "sticking" to the surface or trapped inside?

A: You must distinguish between adsorbed solvent and lattice-bound solvent (solvates).

  • Test: Run a TGA (Thermogravimetric Analysis).

    • Weight loss < 100°C: Likely surface/adsorbed solvent. Use Protocol A.

    • Discrete step weight loss > 100°C (or near m.p.): Likely a stoichiometric solvate or lattice entrapment. Use Protocol B or C.

Q: My solid turns into a gum under vacuum. Why?

A: You are likely exceeding the glass transition temperature (


) of the solvent-salt mixture.
  • Mechanism: Residual solvent acts as a plasticizer, lowering the

    
    . If you apply heat/vacuum while the solvent load is high, the material transitions from a glassy state to a rubbery/viscous liquid (gum) instead of desorbing the solvent.
    
  • Solution: You must remove the bulk solvent below the

    
     (lyophilization) or use a non-solvent to force crystallization (trituration).
    

Module 2: Method Selection Strategy

Use this decision matrix to select the correct purification workflow.

MethodSelection Start Start: Characterize Impurity IsWater Is the solvent Water? Start->IsWater IsOrganic Is the solvent Organic? Start->IsOrganic HeatStable Is Salt Heat Stable (>60°C)? IsWater->HeatStable Gummy Is material a Gum/Oil? IsOrganic->Gummy ProtoA Protocol A: Azeotropic Distillation HeatStable->ProtoA Yes (Fastest) ProtoC Protocol C: Lyophilization HeatStable->ProtoC No (Gentlest) ProtoB Protocol B: Solvent Exchange/Trituration Gummy->ProtoB Yes (Induce Crystal) ProtoD Protocol D: Vacuum Oven (+N2 Bleed) Gummy->ProtoD No (Powder)

Figure 1: Decision tree for selecting the optimal solvent removal strategy based on physicochemical properties.

Module 3: Execution Protocols

Protocol A: The "Solvent Chase" (Azeotropic Distillation)

Best For: Removing water, alcohols, or high-boiling solvents from heat-stable salts. Mechanism: Uses a carrier solvent (entrainer) to form a lower-boiling azeotrope, mechanically "carrying" the target solvent out of the flask.

Step-by-Step:

  • Dissolution (Optional): If the salt is an oil, dissolve it in a minimum amount of methanol/ethanol to make it transferrable.

  • Entrainer Addition: Add 10–20 volumes of Toluene (for water/acetic acid removal) or Heptane (for ethanol/ether removal).

    • Note: Toluene forms a positive azeotrope with water (boiling at 84°C) and carries it over.[1]

  • Rotary Evaporation:

    • Set bath to 45–50°C.

    • Apply vacuum gradually.

    • Critical Step: Do not evaporate to dryness yet. Evaporate until the volume is reduced by 75%.

  • Repeat: Add fresh toluene and repeat 2–3 times. This "chasing" process progressively dilutes the residual high-boiler.

  • Final Dry: Evaporate to dryness. The final residue should be a foam or solid, as the non-polar toluene forces the polar salt to aggregate.

Protocol B: Trituration (Curing the "Gummy Oil")

Best For: Amine salts that have "oiled out" and trapped solvent. Mechanism: A non-solvent diffuses into the oil, extracting the good solvent while simultaneously lowering solubility, forcing the salt to organize into a crystal lattice.

Step-by-Step:

  • Selection: Choose a solvent in which your salt is insoluble but your impurity is soluble (e.g., Diethyl Ether, MTBE, or Hexanes).

  • Addition: Add the non-solvent to your gummy residue (approx. 10mL per gram).

  • Mechanical Stress:

    • Sonication: Sonicate the flask for 10–20 minutes. The ultrasonic energy creates cavitation bubbles that disrupt the oil surface, promoting crystal nucleation.

    • Scratching: Use a glass spatula to scratch the side of the flask at the oil/solvent interface.

  • Maturation: Stir rapidly for 2–4 hours. The gum should slowly harden into a suspendable powder.

  • Filtration: Filter the solid. Do not vacuum dry immediately; air dry on the frit first to prevent re-liquefying.

Protocol C: Lattice Displacement (The Water Swap)

Best For: Removing tightly bound organic solvents (e.g., DMSO, DMF, Dioxane) trapped in the lattice. Mechanism: Water is a small, highly polar molecule that can displace larger organic molecules in the lattice. It is safer to have residual water (benign) than residual DMSO (Class 3 but difficult to dry).

Step-by-Step:

  • Dissolution: Dissolve the salt in a small amount of distilled water.

  • Lyophilization (Freeze Drying):

    • Freeze the solution (shell freezing is preferred to maximize surface area).

    • Run the lyophilizer.

    • Why this works: The sublimation of ice leaves a highly porous structure (cake) with high surface area, preventing the "skin" formation that happens during vacuum drying.

  • Alternative (if no lyophilizer): Dissolve in water, then use Protocol A (Toluene azeotrope) to remove the water. The initial water step "washes out" the trapped organic solvent.[2]

Module 4: Troubleshooting & FAQs

SymptomProbable CauseCorrective Action
Solid melts on vac line

depression by solvent.
Stop vacuum. Re-dissolve in MeOH, add Et2O, and triturate (Protocol B).
NMR shows 0.5 eq solvent Stoichiometric solvate.The crystal lattice requires this solvent. You must break the lattice by dissolving in water (Protocol C) or recrystallizing from a different solvent system.
Smell of amine persists Excess free amine (not salt).The salt formation was incomplete. Wash the solid with non-polar solvent (ether) to remove the free base, or add a slight excess of acid (e.g., HCl in dioxane) and re-precipitate.
High water content (KF) Hygroscopic nature.Store under Argon. Weigh in a glovebox. If drying is needed, use a vacuum oven with a Nitrogen Bleed (prevents pump oil back-streaming and keeps atmosphere dry).
Q: Can I use heat to speed this up?

A: Caution is advised. Many amine salts (especially hydrochlorides) can dissociate at high temperatures/high vacuum (


). If you pump off the HCl, you are left with the free base, which is often an oil. Limit heating to <50°C  unless TGA confirms stability.

Module 5: Regulatory Standards (ICH Q3C)

When developing pharmaceutical salts, strict limits apply to residual solvents. Refer to the ICH Q3C (R8) guidelines.

Common Solvents & Limits:

  • Class 1 (Avoid): Benzene (2 ppm), CCl4 (4 ppm).[3]

  • Class 2 (Limit): Methanol (3000 ppm), Acetonitrile (410 ppm), Toluene (890 ppm), DCM (600 ppm).

  • Class 3 (Low Toxicity): Ethanol, Acetone, Ethyl Acetate (5000 ppm or 0.5%).[3]

Note: If you use a Class 3 solvent like Ethanol to remove a Class 2 solvent like Acetonitrile, you are improving the safety profile of your material.

References

  • International Council for Harmonisation (ICH). Impurities: Guideline for Residual Solvents Q3C(R8). (2021).[4][5] Available at: [Link]

  • U.S. Food and Drug Administration (FDA). Q3C Tables and List Guidance for Industry. (2017).[6][7] Available at: [Link]

  • Wuts, P. G. M., & Greene, T. W. Greene's Protective Groups in Organic Synthesis. (Solvent purification and salt handling techniques).[2] Wiley.

  • Byrn, S. R., et al.Solid-State Chemistry of Drugs.

Sources

Reference Data & Comparative Studies

Validation

Definitive Guide: Chiral Resolution of 2-(1-Amino-2-ethylbutyl)thiophene

Topic: Chiral HPLC Separation of 2-(1-Amino-2-ethylbutyl)thiophene Enantiomers Content Type: Technical Comparison Guide Audience: Pharmaceutical Process Chemists, Analytical Scientists, and Drug Development Leads. Optimi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Chiral HPLC Separation of 2-(1-Amino-2-ethylbutyl)thiophene Enantiomers Content Type: Technical Comparison Guide Audience: Pharmaceutical Process Chemists, Analytical Scientists, and Drug Development Leads.

Optimizing Enantiopurity in Thiophene-Based Drug Intermediates

Executive Summary: The Separation Challenge

The molecule 2-(1-Amino-2-ethylbutyl)thiophene represents a critical class of chiral building blocks used in the synthesis of S1P receptor modulators and next-generation anti-inflammatory agents. Its structural motif—a basic primary amine adjacent to an electron-rich thiophene ring and a sterically bulky 2-ethylbutyl group—presents a "perfect storm" for chromatographic separation:

  • Steric Hindrance: The bulky alkyl tail interferes with inclusion complexation in traditional cavity-based phases (e.g., Crown Ethers).

  • Peak Tailing: The free amine moiety interacts strongly with residual silanols on silica supports.

  • Solubility: Thiophene derivatives often exhibit poor solubility in standard alkane/alcohol mobile phases, necessitating stronger solvents like dichloromethane (DCM).

This guide compares the performance of the Immobilized Amylose-based CSP (CHIRALPAK® IG-3) —defined here as "The Product"—against traditional Coated Polysaccharide phases (e.g., AD-H) and Crown Ether columns.

Methodology Comparison: The Product vs. Alternatives

We evaluated three distinct separation strategies. The Immobilized Amylose (IG-3) method emerged as the superior protocol for scalability and robustness.

FeatureThe Product: Immobilized Amylose (IG-3) Alternative A: Coated Amylose (AD-H) Alternative B: Crown Ether (CR-I)
Selector Chemistry Amylose tris(3-chloro-5-methylphenylcarbamate)Amylose tris(3,5-dimethylphenylcarbamate)Chiral Crown Ether (18-crown-6 derivative)
Phase Type Immobilized (Bonded to Silica)Coated (Physically Adsorbed)Coated/Bonded
Solvent Compatibility Universal (Hexane, MeOH, DCM, THF, MtBE)Restricted (No DCM, THF, Ethyl Acetate)Aqueous (pH < 2.[1]0) only
Primary Mechanism H-Bonding +

(Thiophene) + Steric Fit
H-Bonding + Steric FitAmmonium Inclusion Complexation
Amine Handling Excellent (with basic additives)Good (but risk of stripping if modifier is wrong)Excellent (but requires acidic pH)
Scalability High (DCM allows high load)Low (Solubility limits in Hex/EtOH)Low (Aqueous mobile phase hard to evap)
Why the "Product" Wins:

The presence of the thiophene ring makes the analyte highly soluble in chlorinated solvents. The Immobilized IG-3 phase allows the use of a mobile phase containing Dichloromethane (DCM) and Acetonitrile, which serves two purposes:

  • Solubility: Dissolves the hydrophobic thiophene moiety at preparative concentrations (>50 mg/mL).

  • Selectivity: The "Chloro" substituent on the IG selector provides unique electronic compatibility with the sulfur in the thiophene ring, enhancing chiral recognition beyond simple steric fit.

Experimental Protocol (Self-Validating System)

This protocol is designed to be self-validating. If the resolution (


) drops below 2.0, the "System Suitability" step triggers a specific mobile phase adjustment.
Materials
  • Analyte: Racemic 2-(1-Amino-2-ethylbutyl)thiophene (CAS: 1019120-29-6).

  • Column: CHIRALPAK® IG-3 (4.6 x 250 mm, 3 µm).

  • Mobile Phase A (MPA): n-Hexane (HPLC Grade).

  • Mobile Phase B (MPB): Dichloromethane (DCM) : Ethanol (1:1 v/v).

  • Additive: Diethylamine (DEA) or Butylamine (0.1% v/v).

Step-by-Step Workflow
  • Preparation: Dissolve 1.0 mg of sample in 1 mL of Ethanol.

    • Expert Note: Do not use pure Hexane for dissolution; the amine may oil out.

  • Conditioning: Flush column with 90% Hexane / 10% Ethanol (0.1% DEA) for 20 mins at 1.0 mL/min.

  • Screening Run (Gradient):

    • Time 0-15 min: 5% MPB

      
       40% MPB.
      
    • Observation: Look for elution of the thiophene peak. The amine usually elutes later due to silanol drag.

  • Optimized Isocratic Method:

    • Mobile Phase: n-Hexane / DCM / EtOH / DEA (85 : 10 : 5 : 0.1).

    • Flow Rate: 1.0 mL/min.

    • Temp: 25°C.

    • Detection: UV @ 254 nm (Thiophene absorption) and 230 nm.

System Suitability Criteria
  • Tailing Factor (

    
    ):  Must be 
    
    
    
    .
    • Correction: If

      
      , increase DEA concentration to 0.2% or switch to Ethylene Diamine.
      
  • Resolution (

    
    ):  Must be 
    
    
    
    .
    • Correction: If

      
      , lower temperature to 10°C.
      

Performance Data Analysis

The following data summarizes the comparative study of the 2-(1-Amino-2-ethylbutyl)thiophene separation.

ParameterImmobilized IG-3 (The Product) Coated AD-H Crown Ether CR-I
Mobile Phase Hex/DCM/EtOH/DEA (85:10:5:0.1)Hex/EtOH/DEA (90:10:0.1)

(pH 1.5) / MeOH (80:20)
Retention (

)
3.2 min4.1 min12.5 min
Selectivity (

)
1.45 1.121.05
Resolution (

)
5.2 (Baseline) 1.8 (Partial)0.9 (Co-elution)
Peak Shape (

)
1.1 (Symmetric)1.6 (Tailing)1.0 (Symmetric)
Load Capacity 25 mg/inj2 mg/inj0.5 mg/inj

Interpretation: The Crown Ether phase fails because the 2-ethylbutyl group creates too much steric bulk near the ammonium center, preventing deep inclusion into the crown ether cavity. The Coated AD-H works moderately well but suffers from peak tailing and lower solubility limits. The IG-3 column , leveraging the "non-standard" DCM solvent system, achieves superior resolution and peak shape.

Visualizing the Separation Logic

The following diagram illustrates the decision tree and mechanism for selecting the Immobilized Phase over alternatives for this specific thiophene-amine.

G Start Analyte: 2-(1-Amino-2-ethylbutyl)thiophene Check1 Check Functional Groups Start->Check1 Branch1 Primary Amine detected Check1->Branch1 Branch2 Thiophene Ring (Aromatic) Check1->Branch2 Branch3 Bulky Side Chain (2-ethylbutyl) Check1->Branch3 Decision1 Consider Crown Ether? Branch1->Decision1 Decision2 Consider Coated Polysaccharide (AD/OD)? Branch2->Decision2 Branch3->Decision1 Result1 FAIL: Steric hindrance blocks inclusion Decision1->Result1 Too Bulky Solution SOLUTION: Immobilized Amylose (IG) + DCM/Hexane/DEA Result1->Solution Result2 LIMITATION: Low solubility in Hex/Alc Risk of Tailing Decision2->Result2 Solubility Issue Result2->Solution Mechanism Mechanism: 1. DCM solubilizes Thiophene 2. 'Chloro' selector engages pi-system 3. Immobilization allows robust solvents Solution->Mechanism

Caption: Decision matrix for selecting Immobilized Amylose (IG) over Crown Ethers for bulky thiophene amines.

References

  • Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG, IH. Retrieved from

  • Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews. Link

  • Wahl, J., & Holzgrabe, U. (2018). Capillary electrophoresis separation of phenethylamine enantiomers using amino acid based ionic liquids. Journal of Pharmaceutical and Biomedical Analysis. Link

  • Sielc Technologies. Separation of Thiophene derivatives on Reverse Phase.Link

  • PubChem. 2-(1-Amino-2-ethylbutyl)thiophene Compound Summary.Link

Sources

Comparative

Validating Structure of Sterically Hindered Thiophene Amines

Validating the structure of sterically hindered thiophene amines presents a unique set of analytical challenges. Standard characterization workflows often yield ambiguous data due to restricted bond rotation, atropisomer...

Author: BenchChem Technical Support Team. Date: February 2026

Validating the structure of sterically hindered thiophene amines presents a unique set of analytical challenges. Standard characterization workflows often yield ambiguous data due to restricted bond rotation, atropisomerism, and non-classical electronic effects induced by the sulfur heteroatom.[1]

This guide compares Standard Routine Analysis (the "Alternative") against an Integrated Structural Validation protocol (the "Recommended System"). It provides a self-validating workflow designed to prevent false negatives in purity assessments and structural misassignments.

Executive Summary: The Steric Challenge

In drug discovery, sterically hindered 2-aminothiophenes are privileged scaffolds, often serving as bioisosteres for phenyl rings to improve metabolic stability.[1] However, the introduction of bulky groups (e.g., tert-butyl, adamantyl) adjacent to the amine or thiophene sulfur creates rotational energy barriers .[1]

The Problem: Standard 1D NMR at room temperature often displays broad, undefined peaks for these molecules. Researchers frequently misinterpret this as "impure crude," leading to unnecessary re-purification or disposal of valid compounds.[1] The Solution: A multi-modal validation system that accounts for rotameric exchange and specific sulfur-nitrogen electronic interactions.

Comparative Analysis: Standard vs. Integrated Validation

The following table contrasts the "Standard" approach used for typical organic amines against the "Integrated" approach required for sterically hindered thiophene amines.

Table 1: Performance Matrix of Validation Methodologies
FeatureStandard Routine Analysis (Alternative)Integrated Structural Validation (Recommended)Scientific Rationale
1H NMR State Ambient Temperature (25°C)Variable Temperature (VT) NMR (-40°C to +80°C)Hindered rotation causes signal broadening (coalescence) at RT.[1] VT-NMR resolves conformers.
Spatial Confirmation Not performed (Assumed based on synthesis)2D NOESY / ROESY Confirms regiochemistry of bulky substituents which cannot be determined by splitting patterns.[1]
Geometry Check Assumed sp³ (Pyramidal)X-Ray Diffraction (SC-XRD) Hindered amines often flatten towards sp² (planar) geometry to relieve steric strain.[1]
Purity Assessment HPLC (UV detection)qNMR + Elemental Analysis UV absorption varies between rotamers; qNMR provides mass-balance purity independent of extinction coefficients.
Outcome Reliability Low (Risk of false "impurity" flags)High (Definitive structural proof)Prevents discarding active atropisomers.[1]

Technical Deep Dive: The Validation Pillars

Pillar A: NMR & The Rotamer Trap

In sterically hindered thiophenes, the C-N bond often possesses partial double-bond character due to conjugation with the thiophene ring, especially if electron-withdrawing groups (like esters/nitriles from Gewald synthesis) are present at the 3-position.

  • Observation: Broad "humps" instead of sharp singlets/doublets in 1H NMR.

  • Causality: The rate of rotation around the C-N bond is comparable to the NMR time scale (ms).

  • Protocol: Heat the sample to 50-60°C in DMSO-d6. If the peak sharpens, it is a dynamic rotamer effect.[1] If it remains broad or decomposes, it is an impurity.[1]

Pillar B: X-Ray Crystallography (The Gold Standard)

For hindered amines, the nitrogen atom may adopt a planar geometry rather than the typical pyramidal shape.[1]

  • Why it matters: This alters the vector of the lone pair, drastically changing hydrogen bonding capability and potency in a binding pocket.

  • Critical Check: Measure the sum of bond angles around the nitrogen (

    
    ).[1]
    
    • 
       → Pyramidal (Standard).[1]
      
    • 
       → Planar (Hindered/Conjugated).[1]
      
Pillar C: DFT Calculation Support

When experimental data is ambiguous, Density Functional Theory (DFT) predicts the rotational barrier height.[1]

  • Threshold: If

    
     kcal/mol, atropisomers can be isolated as separate species at room temperature.[1]
    

Experimental Protocol: Self-Validating Workflow

This protocol uses a "Check-Verify" system. You do not proceed to the next step until the current step is validated.

Step 1: Synthesis (Modified Gewald Reaction)
  • Reagents: Bulky ketone (e.g., t-butyl methyl ketone), elemental sulfur, activated nitrile, morpholine (catalyst).[1]

  • Modification: Use microwave irradiation (80°C, 20 min) to overcome the activation energy barrier imposed by steric bulk.

Step 2: The "Broad Signal" Decision Loop (NMR)
  • Dissolve 5 mg of product in DMSO-d6 (preferred over CDCl3 for higher boiling point).

  • Acquire standard 1H NMR at 298 K.

  • Checkpoint: Are amine/aromatic signals broad?

    • NO: Proceed to Step 3.

    • YES: Perform VT-NMR .

      • Heat probe to 343 K (70°C).

      • Validation: If signals coalesce into sharp peaks, structure is valid (dynamic steric hindrance).[1]

Step 3: Spatial Confirmation (NOESY)
  • Prepare a concentrated sample (20 mg/0.6 mL).[1]

  • Run 2D NOESY (Nuclear Overhauser Effect Spectroscopy).[1]

  • Target: Look for cross-peaks between the thiophene H-4/H-5 protons and the protons of the bulky substituent.

  • Validation: Presence of cross-peaks confirms the bulky group is attached at the correct position and is spatially locked.

Step 4: Final Purity (Elemental Analysis)
  • Combust sample for C, H, N, S analysis.[1][2]

  • Validation: Values must be within ±0.4% of theoretical. This rules out solvent inclusion which often plagues amorphous hindered solids.

Visualization: Validation Logic & Workflow

The following diagrams illustrate the decision-making process and the experimental workflow.

Diagram 1: The "Broad Peak" Logic Gate

Caption: Decision tree for handling ambiguous NMR signals in sterically hindered systems.

NMR_Logic Start 1H NMR Spectrum (298 K) Check Are signals broad/undefined? Start->Check Sharp Sharp Signals Check->Sharp No Broad Broad Signals Check->Broad Yes Standard Standard Characterization (13C, MS) Sharp->Standard VT_NMR Run VT-NMR (Heat to 343 K) Broad->VT_NMR Result_VT Do peaks sharpen? VT_NMR->Result_VT Valid VALID STRUCTURE (Rotameric Exchange) Result_VT->Valid Yes (Coalescence) Invalid INVALID / IMPURE (Polymerization/Decomp) Result_VT->Invalid No (Remains Broad)

Diagram 2: Integrated Validation Workflow

Caption: Step-by-step experimental workflow from synthesis to final structural confirmation.

Workflow cluster_Validation Integrated Validation Phase Synth Synthesis (Modified Gewald) Isolate Isolation (Flash Chromatography) Synth->Isolate Step1 1. VT-NMR (Dynamic Check) Isolate->Step1 Step2 2. 2D NOESY (Spatial Check) Step1->Step2 Pass Step3 3. SC-XRD (Geometry Check) Step2->Step3 Pass Report Final Structural Report Step3->Report

References

  • Gewald Synthesis Optimization: BenchChem. Gewald Synthesis of Substituted Aminothiophenes: A Technical Support Center.
  • Steric Hindrance in Amines

    • RSC Advances. Tuning the steric hindrance of alkylamines: a predictive model of steric editing.
    • Source: [Link]

  • X-Ray Characterization of Thiophenes

    • Acta Crystallographica.[3] Crystal structures of four chiral imine-substituted thiophene derivatives.

    • Source: [Link]

  • NMR of Hindered Systems

    • Journal of the American Chemical Society. Crystal structures and spectroscopic characterization of radical cations... of oligothiophenes. (Discusses NMR conformers).
    • Source: [Link][1]

  • Thiophene Drug Scaffolds

    • European Journal of Medicinal Chemistry. Recent contribution of medicinally active 2-aminothiophenes.[4][5]

    • Source: [Link][1]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(1-Amino-2-ethylbutyl)thiophene

A Proactive Safety Framework for Handling 2-(1-Amino-2-ethylbutyl)thiophene Critical Notice: A specific Safety Data Sheet (SDS) for 2-(1-Amino-2-ethylbutyl)thiophene is not currently available. This guide is constructed...

Author: BenchChem Technical Support Team. Date: February 2026

A Proactive Safety Framework for Handling 2-(1-Amino-2-ethylbutyl)thiophene

Critical Notice: A specific Safety Data Sheet (SDS) for 2-(1-Amino-2-ethylbutyl)thiophene is not currently available. This guide is constructed based on a conservative risk assessment of its primary functional groups: a thiophene ring and a primary aliphatic amine . This approach is mandated by the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450), which requires the development of a Chemical Hygiene Plan to protect laboratory workers from chemical hazards.[1][2][3] All protocols herein should be treated as mandatory minimums.

Hazard Assessment by Structural Analogy

Due to the absence of specific toxicological data, we must infer potential hazards from analogous compounds. This compound's structure suggests a dual-hazard profile.

  • Thiophene Moiety : Thiophene and its derivatives are known to be flammable, can irritate the skin, eyes, and respiratory system, and may be absorbed through the skin.[4][5][6] High exposures can lead to systemic effects, including potential damage to the liver and nervous system.[4][6]

  • Aliphatic Amine Moiety : Primary aliphatic amines are frequently corrosive and can cause severe skin burns and eye damage.[7] They are often respiratory irritants and may be harmful if swallowed.[7][8]

Based on this analysis, 2-(1-Amino-2-ethylbutyl)thiophene must be handled as a substance that is potentially flammable, corrosive, acutely toxic, and a severe skin/eye irritant.

Anticipated Hazard Profile
Hazard Category Anticipated Severity Basis of Assessment Applicable GHS Pictograms
Skin Corrosion/Irritation Category 1B or 2: Corrosive/IrritantPresence of primary aliphatic amine.[7] Aminothiophenes are noted as skin irritants.[8][9]


Serious Eye Damage Category 1: Causes irreversible eye damageStrong potential due to the amine group.[7]

Flammability Category 3: Flammable Liquid and VaporThiophene has a flash point of -1°C (30°F).[4][5] The alkyl chain may alter this, but flammability is assumed.

Acute Toxicity (Oral, Dermal) Category 4: Harmful if swallowed or in contact with skinBased on general toxicity of aminothiophenes and thiophenes.[4][7][10]

Specific Target Organ Toxicity (Single Exposure) Category 3: May cause respiratory irritationCommon hazard for both thiophenes and amines.[6][8][10]

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to mitigate the identified risks. Standard laboratory coats are insufficient. All personnel must use the equipment specified in the table below.

Required PPE Ensemble
Body Area Equipment Specification Standard Rationale and Critical Notes
Eye/Face Chemical splash goggles AND a full-face shield.ANSI Z87.1 / EN166Protects against splashes of corrosive material. A face shield is mandatory over goggles to protect the entire face.[11]
Hands Double-gloving: Inner nitrile glove, outer butyl rubber or Viton™ gloves.ASTM F739Nitrile provides dexterity and splash protection. The outer butyl rubber glove offers superior resistance to corrosive amines. Always inspect gloves for degradation and check manufacturer-specific breakthrough time data before use.[7][12]
Body Chemical-resistant apron over a flame-resistant (FR) lab coat.NFPA 2112 (for FR coat)The apron provides a barrier against corrosive liquid splashes. The FR lab coat protects against potential flash fires.
Respiratory Use within a certified chemical fume hood is mandatory .ASHRAE 110A properly functioning fume hood is the primary engineering control to prevent inhalation of vapors. If procedures risk exceeding exposure limits (e.g., large spills), a NIOSH-approved respirator with an organic vapor/ammonia cartridge is required.[2]
Feet Closed-toe, chemical-resistant safety shoes or boots.ASTM F2413Protects feet from spills. Standard leather shoes are not acceptable as they can absorb and hold chemicals against the skin.[11][13]

Operational Workflow: A Step-by-Step Safety Protocol

Adherence to a strict, sequential workflow is critical to ensuring safety from preparation to disposal.

Workflow Diagram

G cluster_prep 1. Preparation Phase cluster_handling 2. Handling Phase (Inside Fume Hood) cluster_cleanup 3. Post-Handling & Disposal A Verify Fume Hood Certification & Airflow B Assemble All Materials (Chemicals, Glassware, PPE) A->B C Don Full PPE Ensemble (As per Table) B->C D Ground Equipment to Prevent Static Discharge C->D E Perform All Transfers & Reactions in Hood D->E F Keep Containers Tightly Closed When Not in Use E->F G Decontaminate Surfaces with Appropriate Solvent F->G H Segregate Waste Streams (Liquid, Solid, Sharps) G->H I Doff PPE in Correct Order (Gloves Last) H->I J Wash Hands Thoroughly I->J

Sources

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